Cas no 649749-00-8 (11H-Indolo[3,2-c]quinoline, 6-chloro-2-methoxy-)

• Product Name: 11H-Indolo[3,2-c]quinoline, 6-chloro-2-methoxy-
• CAS No: 649749-00-8
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• CID: 410091
• PubChem ID: 71377645
• Update Time: 2025-04-19

11H-Indolo[3,2-c]quinoline, 6-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 11H-Indolo[3,2-c]quinoline, 6-chloro-2-methoxy-
• 6-chloro-2-methoxy-11H-indolo[3,2-c]quinoline
• 649749-00-8
• DTXSID90800278

• Inchi： 1S/C16H11ClN2O/c1-20-9-6-7-13-11(8-9)15-14(16(17)19-13)10-4-2-3-5-12(10)18-15/h2-8,18H,1H3
• InChI Key： CMXQCBXMSMNPCA-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=CC=CC=3NC=2C2C=C(C=CC=2N=1)OC

Computed Properties

• Exact Mass: 282.05613
• Monoisotopic Mass: 282.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91